Cas no 29705-39-3 (Ethanol,2,2'-[(4-amino-3-nitrophenyl)imino]bis-)
29705-39-3 structure
Product Name:Ethanol,2,2'-[(4-amino-3-nitrophenyl)imino]bis-
CAS No:29705-39-3
MF:C10H15N3O4
MW:241.243802309036
CID:270482
PubChem ID:147315
Update Time:2025-04-19
Ethanol,2,2'-[(4-amino-3-nitrophenyl)imino]bis- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2,2'-[(4-amino-3-nitrophenyl)imino]bis-
- 2-[4-amino-N-(2-hydroxyethyl)-3-nitroanilino]ethanol
- 2,2'-((4-Amino-3-nitrophenyl)imino)bisethanol
- Ethanol, 2,2'-((4-amino-3-nitrophenyl)imino)bis-
- DTXSID10183853
- 2,2'-[(4-AMINO-3-NITROPHENYL)IMINO]BIS-ETHANOL
- 2,2'-[(4-Amino-3-nitrophenyl)imino]diethanol
- SCHEMBL127252
- 29705-39-3
- FT-0713817
- 2,2'-[(4-Amino-3-nitrophenyl)imino]bisethanol
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- Inchi: 1S/C10H15N3O4/c11-9-2-1-8(7-10(9)13(16)17)12(3-5-14)4-6-15/h1-2,7,14-15H,3-6,11H2
- InChI Key: VOLCMGPDRGNUGR-UHFFFAOYSA-N
- SMILES: OCCN(C1C=CC(=C(C=1)[N+](=O)[O-])N)CCO
Computed Properties
- Exact Mass: 241.10635
- Monoisotopic Mass: 241.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0
- Topological Polar Surface Area: 116Ų
Experimental Properties
- Density: 1.422
- Boiling Point: 499°Cat760mmHg
- Flash Point: 255.6°C
- Refractive Index: 1.674
- PSA: 112.86
Ethanol,2,2'-[(4-amino-3-nitrophenyl)imino]bis- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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